Cas no 1781773-41-8 (3-Bromo-2,6-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine)

• Product Name: 3-Bromo-2,6-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• CAS No: 1781773-41-8
• MF: C₈H₁₂BrN₃
• MW: 230.10498046875
• CID: 6147799
• PubChem ID: 136329534
• Update Time: 2025-06-07

3-Bromo-2,6-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1781773-41-8
• 3-bromo-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• EN300-27158726
• 3-Bromo-2,6-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C8H12BrN3/c1-5-3-10-8-7(9)6(2)11-12(8)4-5/h5,10H,3-4H2,1-2H3
• InChI Key： BYVPKQLNDWCNDS-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN2C=1NCC(C)C2

Computed Properties

• Exact Mass: 229.02146g/mol
• Monoisotopic Mass: 229.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-Bromo-2,6-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine

Professional Introduction to 3-Bromo-2,6-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine (CAS No. 1781773-41-8)

3-Bromo-2,6-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1781773-41-8, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 3-Bromo-2,6-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine consists of a fused pyrazolo[1,5-a]pyrimidine core, which is a heterocyclic system known for its biological activity and versatility in drug design.

The presence of a bromine substituent at the 3-position and methyl groups at the 2- and 6-positions introduces specific reactivity that makes this compound a valuable intermediate in synthetic chemistry. The tetrahydropyrazolo[1,5-a]pyrimidine scaffold is particularly interesting because it can be modified in various ways to produce derivatives with enhanced pharmacological properties. This flexibility has made it a focus of interest for researchers exploring new drug candidates.

In recent years, there has been a surge in research aimed at developing small-molecule inhibitors for various diseases. The scaffold of 3-Bromo-2,6-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine has been explored for its potential in targeting enzymes and receptors involved in metabolic disorders and cancer. For instance, studies have shown that derivatives of this compound can interact with kinases and other enzymes relevant to tumor growth and progression. The bromine atom at the 3-position provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the synthesis of complex molecules with tailored biological activities.

The dimethyl groups at the 2- and 6-positions contribute to the steric environment around the heterocyclic core, influencing both the electronic properties and the binding affinity of the compound. This feature has been exploited in rational drug design to optimize interactions with biological targets. Researchers have leveraged computational methods to predict how modifications to these positions might affect the compound's efficacy and selectivity. Such studies are crucial for minimizing side effects and improving therapeutic outcomes.

One of the most compelling aspects of 3-Bromo-2,6-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine is its role as a building block for more complex structures. In medicinal chemistry, scaffold hopping—the process of modifying the core structure of a molecule to discover new bioactive compounds—is a common strategy. The pyrazolo[1,5-a]pyrimidine core is particularly amenable to this approach due to its ability to form hydrogen bonds and other non-covalent interactions with biological targets. By introducing various substituents and exploring different conformations, chemists can generate libraries of compounds with diverse pharmacological profiles.

The bromine substituent on 3-Bromo-2,6-dimethyl-4,5,6,7-tetrahydropyrimidine also makes it an attractive candidate for probe development in biochemical assays. Brominated compounds are frequently used as substrates or inhibitors in enzyme assays due to their stability and reactivity. For example, researchers have employed this compound to study the activity of bromine-dependent enzymes and to develop high-throughput screening assays for drug discovery. These assays are essential for identifying lead compounds that can be further optimized through structure-based drug design.

In conclusion，3-Bromo-2，6-dimethyl-4，5，6，7-tetrahydropyrazolo[1，5-a]pyrimidine(CAS No.1781773-41-8) represents a promising area of research in pharmaceutical chemistry。 Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents。 The ongoing exploration of this compound and its derivatives holds great potential for advancing our understanding of disease mechanisms and developing new treatments for various conditions。 As research continues to uncover new applications，3-Bromo-2，6-dimethyl-4，5，6，7-tetrahydropyrazolo[1，5-a]pyrimidine is likely to remain at the forefront of medicinal chemistry innovation。